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Compound of Interest

Compound Name: Tin(1V) oxide

Cat. No.: B072398

CAS Number: 18282-10-5[1][2][3][4][5]

This technical guide provides an in-depth overview of Tin(IV) oxide (SnOz), also known as
stannic oxide, tailored for researchers, scientists, and drug development professionals. The
document covers its fundamental properties, safety information, experimental protocols for
synthesis, and characterization methodologies.

Material Safety and Physicochemical Properties

Tin(IV) oxide is a white or slightly gray, odorless powder.[6] It is an n-type semiconductor with
a wide bandgap, making it suitable for applications such as transparent electrodes for solar
cells, gas sensors, and catalysts.[3] While generally considered nonhazardous under GHS
classifications, it is crucial to handle all laboratory chemicals with caution.[6] Inhalation of dust
may lead to a benign pneumoconiosis, and while inorganic tin salts are poorly absorbed, they
can be toxic if they enter the bloodstream.[7]

The following table summarizes the key quantitative data for Tin(IV) oxide, compiled from
various safety data sheets.
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Property Value Citations

Chemical Formula SnO2 [1][3][4]

CAS Number 18282-10-5 [1][2][3][4]

EC Number 242-159-0 [1112]14]

Molar Mass 150.69 g/mol - 150.71 g/mol [2][3]

Boiling Point 1800 - 1900 °C (sublimes) [2]
Insoluble in water. Soluble in

Solubility concentrated sulfuric or [6]
hydrochloric acid.

Appearance White or slightly gray powder [6]

Odor Odorless [6]

HOMO Level -7.36 eV [3]

LUMO Level -3.78 eV [3]

Bandgap 3.6-4.0eV [3]

Experimental Protocols

The synthesis and characterization of Tin(IV) oxide, particularly in nanopatrticle form, are
crucial for its application in various technologies. Below are detailed methodologies for a
common synthesis route and subsequent characterization.

Synthesis of Tin(IV) Oxide Nanoparticles via Sol-Gel
Method

This protocol describes the synthesis of SnO2 nanoparticles from granulated tin, a method that
avoids the chlorine ion contamination often associated with tin chloride precursors.

Materials:

e Granulated Tin (39)
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Nitric Acid (HNOs), 8 mol L~

Citric Acid (109)

Aqueous Ammonia (25%)

Deionized Water

Procedure:

Add 8 mol L1 nitric acid to a flask containing 3g of granulated tin and 10g of citric acid until a
clear solution is obtained.

e Add aqueous ammonia dropwise to the solution while stirring until a pH of 8 is reached.

o Reflux the resulting solution at 100°C (373K) for 2 hours. During this time, the solution will
gradually become a turbid colloidal solution.

e Dry the obtained gel at 100°C (373K) for 5 hours in air.
o Grind the dried gel powder in a mortar.

» Calcine the powder in a muffle furnace at 500°C (773K) for 2 hours to obtain SnO:>
nanoparticles.[1]

Characterization of Synthesized Tin(IV) Oxide
Nanoparticles

To analyze the structural, morphological, and optical properties of the synthesized
nanoparticles, the following characterization techniques are typically employed.

1. X-Ray Diffraction (XRD):
o Purpose: To determine the crystal structure, phase purity, and average crystallite size.

o Methodology: The calcined SnO2 powder is analyzed using an X-ray diffractometer with Cu
Ka radiation. The resulting diffraction pattern is compared with standard JCPDS (Joint
Committee on Powder Diffraction Standards) data for tetragonal (cassiterite) SnO2 to confirm
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the crystal structure.[3] The average crystallite size can be calculated from the broadening of
the diffraction peaks using the Scherrer equation.

2. Transmission Electron Microscopy (TEM):
e Purpose: To observe the particle shape, size, and morphology.

o Methodology: A small amount of the SnO2 nanopatrticle powder is dispersed in a solvent
(e.g., ethanol) and sonicated. A drop of the dispersion is then placed on a carbon-coated
copper grid and allowed to dry. The grid is then examined under a transmission electron
microscope to visualize the nanoparticles.[1]

3. UV-Visible Diffuse Reflectance Spectroscopy (DRS):
e Purpose: To determine the optical bandgap of the material.

o Methodology: The diffuse reflectance spectrum of the SnO2 powder is obtained using a UV-
Vis spectrophotometer. The bandgap energy can be calculated from the reflectance data.[3]

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental procedures described
above.
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Caption: Workflow for the sol-gel synthesis of Tin(IV) oxide nanopatrticles.
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Characterization Workflow
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Caption: Experimental workflow for the characterization of SnO2 nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tin(IV) Oxide: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072398#tin-iv-oxide-cas-number-and-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://briefs.techconnect.org/wp-content/volumes/Nanotech2008v1/pdf/791.pdf
https://www.benchchem.com/product/b072398#tin-iv-oxide-cas-number-and-material-safety-data-sheet
https://www.benchchem.com/product/b072398#tin-iv-oxide-cas-number-and-material-safety-data-sheet
https://www.benchchem.com/product/b072398#tin-iv-oxide-cas-number-and-material-safety-data-sheet
https://www.benchchem.com/product/b072398#tin-iv-oxide-cas-number-and-material-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072398?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

